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Application Note: Engineering Conformational Constraints—Design and Synthesis of N-O Turn

Peptidomimetics

-Aminoxy Peptides and N-O Turn Secondary Structures

Abstract
The incorporation of non-natural amino acid backbones to induce specific secondary structures

is a cornerstone of modern peptidomimetic drug design.[1] Among these,

-aminoxy acids (molecules containing an N–O–C linkage in the backbone) offer a unique ability
to form highly stable, predictable turns known as N-O turns. Unlike native

-turns (10-membered rings) or

-turns (7-membered rings), the N-O turn is characterized by a robust 8-membered
intramolecular hydrogen bond. This application note provides a comprehensive guide to
designing, synthesizing, and validating N-O turn structures, focusing on the "Yang Dan" class
of aminoxy peptidomimetics.
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Part 1: Structural Basis of the N-O Turn
The 8-Membered Ring Constraint
In native peptides, the amide bond (

) is planar. In

-aminoxy peptides, the insertion of an oxygen atom between the nitrogen and the

-carbon (

) introduces unique stereoelectronic effects.

The Anomeric Effect: The lone pair repulsion between the nitrogen and oxygen atoms

restricts rotation around the N–O bond, creating a rigid local geometry.

Dipole Minimization: The dipoles of the N–O bond and the adjacent C=O bond align to

minimize energy, pre-organizing the backbone.

This pre-organization facilitates a specific intramolecular hydrogen bond between the carbonyl

oxygen of residue (

) and the amide proton of residue (

). This forms a stable 8-membered ring, termed the N-O turn.

Secondary Structure Prediction
Single Incorporation: A single

-aminoxy residue acts as a reverse turn inducer, often mimicking the geometry of a

-turn but with greater proteolytic stability.

Consecutive Incorporation: Homochiral

-aminoxy peptides fold into a 1.8

-helix (1.8 residues per turn, 8-membered H-bond ring), a structure distinct from the native

-helix (3.6 residues, 13-membered ring).
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Part 2: Experimental Protocols
Protocol A: Synthesis of -Aminoxy Acid Monomers
Rationale: Commercially available aminoxy acids are limited. High-purity monomers must be

synthesized via the phthalimide route to prevent over-alkylation of the nitrogen.

Reagents:

-Bromo carboxylic acids (chiral starting material determines product chirality with inversion).

-Hydroxyphthalimide (NHP).

DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene) or TEA.

Hydrazine hydrate.

Step-by-Step Workflow:

Displacement Reaction:

Dissolve

-bromo acid (1.0 eq) and

-hydroxyphthalimide (1.1 eq) in acetonitrile.

Add TEA (2.2 eq) dropwise at

.

Stir at room temperature (RT) for 12–24 hours.

Mechanism:[2]

displacement of the bromide by the N-oxide anion. Note: Configuration is inverted (e.g., L-
bromo acid yields D-aminoxy precursor).

Workup:

Acidify with 1N HCl, extract with EtOAc. The product is the
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-phthaloyl-

-aminoxy acid.

Deprotection (Hydrazinolysis):

Dissolve the phthalimide-protected intermediate in MeOH.

Add Hydrazine hydrate (3.0 eq). Reflux for 1 hour or stir at RT for 12 hours.

Observation: A white precipitate (phthalhydrazide) will form.

Purification:

Filter off the precipitate.

Concentrate filtrate. Recrystallize from EtOH/Water to obtain the free

-aminoxy acid (

).

Protocol B: Solid-Phase Peptide Synthesis (SPPS) of N-
O Peptides
Rationale: The aminoxy group (

) is a "super-nucleophile" due to the

-effect, but the resulting hydroxamate linkage is sensitive to base. Standard Fmoc protocols
require modification.

Resin: Rink Amide resin (for C-terminal amides) or 2-Chlorotrityl chloride resin (for C-terminal

acids).

Coupling Cycle:

Fmoc-Protection (Optional): If stepwise control is needed, protect the free aminoxy acid with

Fmoc-OSu before loading. However, direct coupling of the free aminoxy acid to the resin-

bound peptide is often more efficient.
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Coupling Reagents:

Activator: DIC (Diisopropylcarbodiimide) / HOAt (1-Hydroxy-7-azabenzotriazole).

Avoid: HBTU/HATU with excess base for long periods, as this can lead to over-acylation of

the hydroxamate nitrogen.

Procedure:

Pre-activate the Fmoc-amino acid (or Fmoc-aminoxy acid) (3 eq) with DIC (3 eq) and

HOAt (3 eq) in DMF for 5 mins.

Add to the resin-bound free amine (or aminoxy group).

Shake for 2–4 hours (aminoxy coupling is slower than amine coupling).

Deprotection:

20% Piperidine in DMF (Standard Fmoc removal).

Note: The N-O bond is stable to piperidine.

Protocol C: Structural Validation via NMR
Rationale: X-ray crystallography is ideal but difficult. Solution-state NMR is the standard for

validating the N-O turn via hydrogen bonding metrics.

Experiment: DMSO-

Titration / Temperature Coefficient.

Sample Prep: Dissolve peptide (2–5 mM) in

(non-polar baseline).

Titration: Gradually add DMSO-

(a strong H-bond acceptor).

Measurement: Record 1H-NMR at each step.
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Analysis:

Solvent Exposed Protons: Chemical shift (

) moves downfield rapidly as DMSO forms H-bonds with them.

H-Bonded Protons (Turn): Chemical shift remains relatively constant (

ppm/vol%) because they are "locked" in the intramolecular 8-membered ring.

Temperature Coefficient:

Measure

from 298K to 323K in 5K increments.

Criterion: A coefficient (

)

indicates a stable, intramolecularly hydrogen-bonded amide proton.

Part 3: Data Visualization
Figure 1: Structural Logic of N-O Peptidomimetics
Caption: Comparison of native peptide instability versus the rigidified N-O turn structure,

leading to enhanced drug properties.
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Figure 2: Synthesis Workflow for Aminoxy Peptides
Caption: Step-by-step protocol for synthesizing aminoxy monomers and assembling them via

SPPS.
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Phase 1: Monomer Synthesis

Phase 2: Solid Phase Assembly
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Part 4: Summary of Key Parameters
Parameter

Native

-Turn

N-O Turn (

-Aminoxy)
Significance

H-Bond Ring Size 10-membered 8-membered
Tighter turn, higher

rigidity.

H-Bond Donor
Amide NH (

)

Amide NH (

)

Local constraint

stabilizes the fold.

Residues per Turn ~4 1.8
Forms a 1.8

helix if repeated.

Proteolytic Stability
Low (

mins)

High (

24h)

N-O bond is not

recognized by

proteases.

Key NMR Signal Low Confirms solvent

shielding of NH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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